Cas no 6674-39-1 (5,2'-dihydroxyflavone)

• Product Name: 5,2'-dihydroxyflavone
• CAS No: 6674-39-1
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• CID: 964552
• PubChem ID: 688660
• Update Time: 2025-07-23

5,2'-dihydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 5,2'-dihydroxyflavone
• 5,2'-DIHYDROXYFLAVONE 0.98
• 2',5-Dihydroxyflavon
• KBio2_001944
• QAGGRDVXPIXVDQ-UHFFFAOYSA-N
• KBio2_007080
• MFCD00017675
• KBio2_004512
• KBioSS_001944
• DTXSID301041391
• FT-0636232
• PD001271
• SCHEMBL4649638
• 4H-1-Benzopyran-4-one, 5-hydroxy-2-(2-hydroxyphenyl)-
• 5-hydroxy-2-(2-hydroxyphenyl)-4H-chromen-4-one
• 5-hydroxy-2-(2-hydroxyphenyl)chromen-4-one
• LMPK12110081
• Spectrum_001464
• 6674-39-1
• DB-054958
• 5,2-DIHYDROXYFLAVONE

• Inchi： 1S/C15H10O4/c16-10-5-2-1-4-9(10)14-8-12(18)15-11(17)6-3-7-13(15)19-14/h1-8,16-17H
• InChI Key： QAGGRDVXPIXVDQ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C(=CC=CC1=2)O)=O)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 254.05800
• Monoisotopic Mass: 254.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Melting Point: 268-269°C
• PSA: 70.67000
• LogP: 2.87120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 5,2'-dihydroxyflavone

Introduction to 5,2'-dihydroxyflavone (CAS No. 6674-39-1) and Its Emerging Applications in Modern Research

5,2'-dihydroxyflavone, identified by the Chemical Abstracts Service Number (CAS No.) 6674-39-1, is a naturally occurring flavonoid derivative that has garnered significant attention in the field of pharmaceutical and biomedical research. Flavonoids are a class of polyphenolic compounds widely distributed in plants, known for their diverse biological activities. Among these, 5,2'-dihydroxyflavone stands out due to its potent pharmacological properties and its potential applications in addressing various health challenges.

The chemical structure of 5,2'-dihydroxyflavone consists of a flavone backbone with hydroxyl groups at the 5- and 2'-positions, which contribute to its unique reactivity and biological interactions. This structural configuration enables it to engage with multiple molecular targets, making it a versatile compound in drug discovery and therapeutic development. The compound’s ability to modulate cellular signaling pathways has been extensively studied, particularly in the context of its antioxidant, anti-inflammatory, and neuroprotective effects.

Recent research has highlighted the therapeutic potential of 5,2'-dihydroxyflavone in several disease models. For instance, studies have demonstrated its role in enhancing endothelial function by activating the nitric oxide synthase (NOS) pathway. This mechanism is particularly relevant in cardiovascular diseases, where improved endothelial health can lead to better blood flow regulation and reduced risk of thrombotic events. The compound’s ability to scavenge reactive oxygen species (ROS) also contributes to its antioxidant properties, which are crucial in mitigating oxidative stress-induced damage in various tissues.

In the realm of neurobiology, 5,2'-dihydroxyflavone has shown promise as a potential therapeutic agent for neurodegenerative disorders. Preclinical studies indicate that it can cross the blood-brain barrier and exert protective effects against neuronal damage caused by oxidative stress and inflammation. Its interaction with receptor tyrosine kinases, such as EGFR (epidermal growth factor receptor), has been implicated in its ability to promote neuronal survival and inhibit apoptosis. These findings suggest that 5,2'-dihydroxyflavone could be a valuable component in strategies aimed at delaying or preventing the progression of conditions like Alzheimer’s disease and Parkinson’s disease.

The anti-inflammatory properties of 5,2'-dihydroxyflavone have also been extensively investigated. By inhibiting key pro-inflammatory cytokines such as TNF-α (tumor necrosis factor-alpha) and IL-6 (interleukin-6), the compound can modulate immune responses and reduce inflammation in chronic diseases such as rheumatoid arthritis. Additionally, its ability to suppress NF-κB signaling—a critical transcription factor involved in inflammatory processes—further underscores its potential as an anti-inflammatory agent.

Another area where 5,2'-dihydroxyflavone has shown notable activity is in cancer research. Studies have revealed that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. Furthermore, its ability to inhibit tyrosine kinases involved in tumor growth suggests that it may have chemopreventive or chemotherapeutic potential. These findings have prompted further investigation into its role as an adjuvant therapy alongside conventional cancer treatments.

The pharmacokinetic profile of 5,2'-dihydroxyflavone is another critical aspect that has been explored. While its oral bioavailability is relatively low due to rapid metabolism by cytochrome P450 enzymes, recent advances in formulation technology have aimed at improving its delivery and efficacy. Nanoparticle-based delivery systems and prodrugs have shown promise in enhancing the bioavailability and target specificity of 5,2'-dihydroxyflavone, potentially expanding its therapeutic applications.

Future directions in the research of 5,2'-dihydroxyflavone include exploring its synergistic effects with other compounds and optimizing delivery systems for clinical translation. Collaborative efforts between academia and industry are essential to translate preclinical findings into clinical trials, where its safety and efficacy can be rigorously evaluated in human populations.

In conclusion,5,2'-dihydroxyflavone (CAS No. 6674-39-1) represents a promising natural product with multifaceted biological activities. Its potential applications span from cardiovascular protection to neuroprotection and anti-cancer therapies. As research continues to uncover new mechanisms of action and improve delivery strategies,5,2'-dihydroxyflavone is poised to play a significant role in the development of novel therapeutics for various human diseases.